Cas no 2175-80-6 (Ethanone,1-[4-(dodecyloxy)phenyl]-)

• Product Name: Ethanone,1-[4-(dodecyloxy)phenyl]-
• CAS No: 2175-80-6
• MF: C₂₀H₃₂O₂
• MW: 304.466886520386
• CID: 260696
• PubChem ID: 200509
• Update Time: 2025-04-19

Ethanone,1-[4-(dodecyloxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[4-(dodecyloxy)phenyl]-
• 1-(4-dodecoxyphenyl)ethanone
• 1-acetyl-4-dodecyloxybenzene
• 4-dodecyloxyaxetophenone
• 4-n-dodecyloxyacetophenone
• p-n-dodecyloxyphenyl methyl ketone
• Acetophenone, 4'-(dodecyloxy)-
• Ethanone, 1-(4-dodecyloxyphenyl)-
• AKOS024364950
• Ethanone, 1-(4-(dodecyloxy)phenyl)-
• SCHEMBL2039972
• KOWOOZSAKAPHCW-UHFFFAOYSA-N
• 4'-dodecyloxyacetophenone
• 2175-80-6
• FT-0634093
• 1-[4-(Dodecyloxy)phenyl]ethanone #
• 4'-(Dodecyloxy)acetophenone
• DTXSID30176146
• A815648
• 1-(4-(Dodecyloxy)phenyl)ethanone
• BRN 1880050

• Inchi： 1S/C20H32O2/c1-3-4-5-6-7-8-9-10-11-12-17-22-20-15-13-19(14-16-20)18(2)21/h13-16H,3-12,17H2,1-2H3
• InChI Key： KOWOOZSAKAPHCW-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(C)=O)=CC=1)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 304.24000
• Monoisotopic Mass: 304.240230259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 13
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Color/Form: Light beige flake
• Density: 0.9659 (rough estimate)
• Melting Point: 44-47 °C
• Boiling Point: 405.28°C (rough estimate)
• Refractive Index: 1.5680 (estimate)
• PSA: 26.30000
• LogP: 6.18890
• Solubility: Insoluble in alcohols

Ethanone,1-[4-(dodecyloxy)phenyl]- Security Information

• Safety Instruction： S24/25